Cas no 53871-27-5 (1-(3-fluorophenyl)-1H-pyrrole)

1-(3-fluorophenyl)-1H-pyrrole structure
1-(3-fluorophenyl)-1H-pyrrole structure
Product Name:1-(3-fluorophenyl)-1H-pyrrole
CAS No:53871-27-5
MF:C10H8FN
MW:161.175625801086
CID:2855605
PubChem ID:4763720
Update Time:2025-08-05

1-(3-fluorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluorophenyl)-1H-pyrrole
    • 1-(3-Fluorophenyl)pyrrole
    • SCHEMBL7536022
    • 53871-27-5
    • CS-0453394
    • AKOS000285858
    • MDL: MFCD02665249
    • Inchi: 1S/C10H8FN/c11-9-4-3-5-10(8-9)12-6-1-2-7-12/h1-8H
    • InChI Key: MMILNBLSOHVLCJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C=CC=C1

Computed Properties

  • Exact Mass: 161.06400
  • Monoisotopic Mass: 161.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • Boiling Point: 54℃/0.15mm
  • Refractive Index: 1.5780
  • PSA: 4.93000
  • LogP: 2.61640

1-(3-fluorophenyl)-1H-pyrrole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33348-1g
1-(3-Fluorophenyl)pyrrole, 98%
53871-27-5 98%
1g
¥752.00 2023-02-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33348-5g
1-(3-Fluorophenyl)pyrrole, 98%
53871-27-5 98%
5g
¥2492.00 2023-02-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33348-25g
1-(3-Fluorophenyl)pyrrole, 98%
53871-27-5 98%
25g
¥8293.00 2023-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-100mg
1-(3-Fluorophenyl)-1H-pyrrole
53871-27-5 98%
100mg
¥77.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-250mg
1-(3-Fluorophenyl)-1H-pyrrole
53871-27-5 98%
250mg
¥127.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-1g
1-(3-Fluorophenyl)-1H-pyrrole
53871-27-5 98%
1g
¥254.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-5g
1-(3-Fluorophenyl)-1H-pyrrole
53871-27-5 98%
5g
¥763.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-10g
1-(3-Fluorophenyl)-1H-pyrrole
53871-27-5 98%
10g
¥1275.00 2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1524061-25g
1-(3-Fluorophenyl)-1H-pyrrole
53871-27-5 98%
25g
¥2551.00 2024-05-09
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD